![molecular formula C14H24ClNO3 B2865084 2-Chloro-N-[[1-(hydroxymethyl)cyclobutyl]-(oxan-4-yl)methyl]propanamide CAS No. 2411218-23-8](/img/structure/B2865084.png)
2-Chloro-N-[[1-(hydroxymethyl)cyclobutyl]-(oxan-4-yl)methyl]propanamide
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Description
“2-Chloro-N-(hydroxymethyl)acetamide” is an organic compound with the chemical structure ClCH2C(O)NHOH . It is a white crystalline solid with a specific irritating odor . It is very soluble in water and other polar solvents, and can stably exist in air . It is used as a raw material for the synthesis of antibiotics, plant growth regulators, herbicides, and more .
Synthesis Analysis
A common method to prepare “2-Chloro-N-(hydroxymethyl)acetamide” involves reacting chloroacetyl chloride (ClCH2COCl) with ammonia to produce chloroacetamide (ClCH2CONH2), which is then oxidized under alkaline conditions to yield the target product .
Chemical Reactions Analysis
“2-Chloro-N-(hydroxymethyl)acetamide” may be used as a reagent in the synthesis of 1-(aminomethyl)-2-methoxynaphthalene hydrochloride and as an amidomethylating reagent for N,N-dialkylanilines (Tscherniac-Einhorn reaction) .
Physical And Chemical Properties Analysis
“2-Chloro-N-(hydroxymethyl)acetamide” is a solid at room temperature . It has a melting point of 100-105°C . The molecular weight of the compound is 123.54 .
Safety and Hazards
During handling of “2-Chloro-N-(hydroxymethyl)acetamide”, appropriate protective equipment such as chemical protective gloves, goggles, and a protective mask should be worn . It should be stored and carried under appropriate conditions to prevent reactions with other chemicals or combustible materials . In case of accidental ingestion or contact, immediate medical assistance should be sought .
properties
IUPAC Name |
2-chloro-N-[[1-(hydroxymethyl)cyclobutyl]-(oxan-4-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24ClNO3/c1-10(15)13(18)16-12(11-3-7-19-8-4-11)14(9-17)5-2-6-14/h10-12,17H,2-9H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVEZMHABIPMCND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C1CCOCC1)C2(CCC2)CO)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-[[1-(hydroxymethyl)cyclobutyl]-(oxan-4-yl)methyl]propanamide |
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